Cas no 1260740-11-1 (5-Amino-3-((4-chlorophenoxy)methyl)-1-methyl-1H-pyrazole-4-carbonitrile)

• Product Name: 5-Amino-3-((4-chlorophenoxy)methyl)-1-methyl-1H-pyrazole-4-carbonitrile
• CAS No: 1260740-11-1
• MF: C₁₂H₁₁ClN₄O
• MW: 262.694940805435
• CID: 824588
• Update Time: 2026-04-29

5-Amino-3-((4-chlorophenoxy)methyl)-1-methyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-((4-chlorophenoxy)methyl)-1-methyl-1H-pyrazole-4-carbonitrile
• 5-amino-3-[(4-chlorophenoxy)methyl]-1-methylpyrazole-4-carbonitrile

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-Amino-3-((4-chlorophenoxy)methyl)-1-methyl-1H-pyrazole-4-carbonitrile

Introduction to 5-Amino-3-((4-chlorophenoxy)methyl)-1-methyl-1H-pyrazole-4-carbonitrile (CAS No. 1260740-11-1)

5-Amino-3-((4-chlorophenoxy)methyl)-1-methyl-1H-pyrazole-4-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1260740-11-1, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including an amino group, a chlorophenyl ether moiety, and a nitrile group, which contribute to its unique chemical properties and reactivity.

The 5-amino substituent at the 5-position of the pyrazole ring introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions and influence the compound's solubility and binding affinity. The 3-((4-chlorophenoxy)methyl) group adds a bulky aromatic ring system with a chlorine atom at the 4-position, which can enhance lipophilicity and interact with specific binding sites in biological targets. Additionally, the 1-methyl group at the 1-position of the pyrazole ring provides steric hindrance and modulates electronic properties, while the 4-carbonitrile group introduces a polar nitrile functionality that can affect metabolic stability and pharmacokinetic profiles.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their potential as drug candidates. Pyrazole derivatives have been extensively studied due to their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The structural features of 5-Amino-3-((4-chlorophenoxy)methyl)-1-methyl-1H-pyrazole-4-carbonitrile make it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacologically active molecules. The presence of multiple reactive sites allows for selective functionalization, enabling chemists to modify its structure and explore new derivatives with enhanced biological activity. For instance, the amino group can be further derivatized into amides or ureas, while the nitrile group can be reduced to an amine or hydrolyzed to a carboxylic acid. These transformations open up numerous possibilities for designing molecules with tailored properties.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery. A notable example is their application in developing kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The structural framework of 5-Amino-3-((4-chlorophenoxy)methyl)-1-methyl-1H-pyrazole-4-carbonitrile shares similarities with known kinase inhibitors, suggesting that it may exhibit inhibitory activity against certain kinases. This hypothesis remains to be fully explored through experimental validation.

The chlorophenyl ether moiety in this compound is particularly interesting from a chemical biology perspective. Chlorine substituents are frequently found in bioactive molecules due to their ability to modulate electronic effects and improve binding affinity. The phenolic ether linkage not only contributes to lipophilicity but also introduces potential hydrogen bonding interactions with biological targets. These features make this compound a valuable scaffold for designing molecules with improved pharmacological properties.

In addition to its potential as an intermediate or lead compound, 5-Amino-3-((4-chlorophenoxy)methyl)-1-methyl-1H-pyrazole-4-carbonitrile may also serve as a tool compound for mechanistic studies. Understanding how such compounds interact with biological targets can provide insights into drug design principles and lead to the development of more effective therapeutic agents. Computational studies have already begun to explore the binding modes of this compound with various protein targets, suggesting that it may bind to enzymes or receptors involved in disease pathways.

The synthesis of 5-Amino-3-((4-chlorophenoxy)methyl)-1-methyl-1H-pyrazole-4-carbonitrile involves multi-step organic transformations that highlight the synthetic versatility of pyrazole chemistry. Key steps include nucleophilic substitution reactions, condensation reactions, and functional group interconversions. These synthetic strategies not only produce this specific compound but also provide methodologies that can be applied to other pyrazole derivatives.

The pharmacokinetic properties of this compound are also under investigation. Factors such as solubility, bioavailability, metabolic stability, and excretion pathways are critical determinants of its potential as a drug candidate. Preliminary studies suggest that modifications to its structure could enhance these properties significantly. For example, optimizing solubility through changes in functional groups or introducing prodrugs could improve oral bioavailability.

Future research directions may include exploring the pharmacological effects of analogs derived from 5-Amino-3-((4-chlorophenoxy)methyl)-1-methyl-1H-pyrazole-4-carbonitrile. By systematically varying substituents on the pyrazole ring or appending different functional groups, researchers can identify structural features that correlate with biological activity. This approach is often used in high-throughput screening programs to rapidly identify lead compounds for further development.

The integration of computational chemistry techniques has accelerated the discovery process for novel heterocyclic compounds like 5-Amino-3-((4-chlorophenoxy)methyl)-1-methyl-1H-pyrazole-4-carbonitrile. Molecular modeling simulations can predict binding affinities, optimize molecular structures, and guide synthetic strategies before experimental validation is required. These computational tools have become indispensable in modern drug discovery pipelines.

In conclusion,5-Amino-3-((4-chlorophenoxy)methyl)-1-methyl-1H-pyrazole-4-carbonitrile (CAS No. 1260740-11-1) represents a promising scaffold for pharmaceutical development due to its unique structural features and potential biological activities. Further research is warranted to explore its pharmacological effects and synthetic applications in medicinal chemistry.